Cas no 2172512-22-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid
• CAS No: 2172512-22-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6454948
• PubChem ID: 165516528
• Update Time: 2025-05-19

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid
• EN300-1517667
• 2172512-22-8
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4,4-dimethylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-6-15-28(5,25(33)29-23(16-24(31)32)27(2,3)4)30-26(34)35-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,6,15-17H2,1-5H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： NBRRKDWUKBZSBK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CCC)C(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid (CAS No. 2172512-22-8)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid, identified by its CAS number 2172512-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of enzyme inhibition and molecular recognition. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a carefully designed amino acid backbone, make it a valuable intermediate in synthetic chemistry and a potential candidate for further medicinal chemistry exploration.

The Fmoc moiety is a well-established protecting group in peptide synthesis, renowned for its stability under mild conditions and ease of removal. The presence of this group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid suggests that it may be utilized in the synthesis of peptides or peptidomimetics, where selective protection and deprotection steps are critical. This compound’s structure also incorporates a secondary amine functionality, which is often employed in the development of bioactive molecules due to its ability to participate in hydrogen bonding and form stable complexes with target proteins.

Recent advancements in drug discovery have highlighted the importance of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. The fluorenylmethoxycarbonyl group not only facilitates peptide synthesis but also enhances the solubility and stability of the resulting compounds, making them more suitable for biological studies. The specific arrangement of the methylpentanamido and dimethylpentanoic acid moieties provides a rigid scaffold that can be fine-tuned to optimize binding interactions with biological targets.

In the context of current research, this compound has shown potential as a tool for investigating enzyme mechanisms and developing novel therapeutic agents. For instance, its structural motif could be adapted to target enzymes involved in metabolic pathways or signal transduction processes. The fluorene core is particularly interesting because it serves as a luminescent tag, enabling researchers to monitor interactions between the compound and its biological targets using fluorescence-based techniques. This property is invaluable for high-throughput screening (HTS) campaigns and for validating lead compounds in early-stage drug discovery.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group typically begins with the activation of an amino acid derivative followed by coupling with a suitable carboxylic acid precursor. Subsequent modifications, such as the incorporation of the methylpentanamido and dimethylpentanoic acid units, demand careful consideration to maintain structural integrity and functional group compatibility.

One notable application of this compound is in the development of protease inhibitors. Proteases play crucial roles in various biological processes, including inflammation, cancer progression, and viral replication. By designing molecules that selectively inhibit specific proteases, researchers can develop treatments for diseases associated with aberrant proteolytic activity. The structural features of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid, particularly its ability to form stable hydrogen bonds and hydrophobic interactions, make it a promising scaffold for such inhibitors.

Another area where this compound shows promise is in the field of immunomodulation. Peptides and peptidomimetics have been extensively studied for their ability to modulate immune responses. The presence of an amino acid sequence similar to known immunomodulatory motifs could allow this compound to interact with immune cells or signaling pathways, potentially leading to novel therapies for autoimmune diseases or cancer immunotherapy. Furthermore, its luminescent properties could be exploited to track immune cell interactions in real-time, providing insights into immune mechanisms at the molecular level.

The chemical stability and bioavailability of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid are also critical factors to consider in its potential applications. The Fmoc group enhances solubility while protecting sensitive functional groups from degradation. Additionally, the hydrophobic nature of the fluorene core can improve membrane permeability, increasing bioavailability upon oral administration. These properties make it an attractive candidate for further development into a drug candidate or research tool.

In conclusion,3-2-( ({(9H-fluorenine-nine mthoxy carbanyl }a moe ) - 22 - 8 ) amnio ) - 22 - methyl pentan amide - 44 dim ethyl pent ano ic ac id (CAS No . 217251 22 - 8 ) is a versatile compoun d with significant potential i n pharmaceutical chemistry . Its unique struct ure , inc luding th e presence o f an F moc gro up an d a carefully des igne d amino ac id back bone , makes i t valu able fo r sy nthetic ch emistry an d poten tial ly useful i n drug deve lopment . Rec ent resea rch sugge sts tha t thi s compoun d coul d be employe d i n tho ughput screen ing , en zyme i nhibi tion studie s , an d immuno modulatory resear ch . With furthe r ex plora tion an d opti miza tion , thi s compoun d ha s th e pote ntial t o contri but e t o no vel th erapeut ic approa ches i n med ic ine .